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Compound of Interest

Compound Name: Fmoc-Ser(HPO3Bzl)-OH

Cat. No.: B557376

Essential Safety and Handling Guide for Fmoc-
Ser(HPO3Bzl)-OH

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of specialized chemical reagents like Fmoc-Ser(HPO3Bzl)-OH are paramount. This
guide provides immediate, essential safety protocols, operational procedures, and disposal
plans to ensure laboratory safety and logistical efficiency.

Chemical Identifier and Properties
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Property Value

N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-O-

Chemical Name
[hydroxy(phenylmethoxy)phosphinyl]-L-serine

Fmoc-O-(benzylphospho)-L-serine, Fmoc-

Synonyms
Ser(PO3BzIH)-OH
CAS Number 158171-14-3
Molecular Formula C25H24NO8P
Molecular Weight 497.43 g/mol
Appearance White to off-white solid powder
Store at -20°C for long-term storage (up to 3
Storage years). Can be stored at 4°C for up to 2 years.

[1]

Hazard Identification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Fmoc-Ser(HPO3Bzl)-OH is classified as causing serious eye irritation.[1] As a
powdered substance, it also poses a risk of dust inhalation, which may cause respiratory tract
irritation.

Signal Word: Warning
Hazard Statement:

o H319: Causes serious eye irritation.[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling Fmoc-Ser(HPO3Bzl)-OH,
the following personal protective equipment is mandatory:
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PPE Category Item Rationale
Safety glasses with side Protects against splashes and
Eye Protection shields or chemical safety airborne particles that can
goggles. cause serious eye irritation.
Chemical-resistant gloves Prevents skin contact with the

Hand Protection o )
(e.g., nitrile gloves). chemical.

Prevents inhalation of the
) ) NIOSH-approved N95 dust ) )
Respiratory Protection ) powdered chemical, especially
mask or higher. ) o
during weighing and transfer.

Protects skin and personal

Body Protection Laboratory coat. ] o
clothing from contamination.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of Fmoc-
Ser(HPO3Bzl)-OH.

e Preparation:

o Ensure that a current Safety Data Sheet (SDS) for Fmoc-Ser(HPO3Bzl)-OH is readily
accessible.

o Work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize inhalation exposure.
o Confirm that an eyewash station and safety shower are unobstructed and operational.
o Assemble all necessary equipment and reagents before handling the compound.
e Handling:
o Don the required personal protective equipment (PPE) as outlined in the table above.

o When weighing and transferring the solid, do so carefully to avoid generating dust.
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o Use appropriate, clean tools (e.g., spatulas) for handling the powder.

o Keep the container tightly sealed when not in use to prevent contamination and moisture
absorption.

e In Case of Exposure:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 20
minutes, holding the eyelids open.[2][3] Seek immediate medical attention from an eye
specialist.[2][3]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.

o Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.

o Accidental Release/Spill:
o Evacuate the immediate area and restrict access.

o Wearing appropriate PPE, including respiratory protection, cover the spill with a wet
absorbent material to prevent dust from becoming airborne.[1]

o Carefully sweep the absorbed material into a designated, labeled waste container.[4]
o Decontaminate the spill area with a suitable laboratory detergent.

o For large spills, or if you are not trained in spill cleanup, evacuate the area and contact
your institution's environmental health and safety department.[1]

Disposal Plan

Proper disposal of Fmoc-Ser(HPO3Bzl)-OH and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.
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o Waste Characterization:

o Unused or waste Fmoc-Ser(HPO3Bzl)-OH is considered chemical waste. Due to its
organophosphate and benzyl components, it may be classified as hazardous waste.

e Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent (e.g., methanol or
ethanol). The rinsate should be collected and disposed of as chemical waste.

o After triple-rinsing, the container can be disposed of according to institutional guidelines
for non-hazardous laboratory waste.

o Chemical Waste Disposal:

[e]

Collect all waste containing Fmoc-Ser(HPO3Bzl)-OH in a clearly labeled, sealed, and
compatible waste container.

o The label should include the chemical name, "Hazardous Waste," and any other
information required by your institution.

o Store the waste container in a designated, secure, and well-ventilated area, away from
incompatible materials.

o Arrange for pickup and disposal by your institution's licensed hazardous waste disposal
service. Do not dispose of this chemical down the drain or in regular trash.

Experimental Workflow
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Safe Handling Workflow for Fmoc-Ser(HPO3Bzl)-OH

Preparation

Review SDS

l

Work in Fume Hood

;

Verify Safety Equipment

Proceed to Handling

Handlin
Don PPE

\\\

\\\
\\\\
Weigh & Transfer Carefully S~_  If Exposure Occurs
\\\ \\\\
~ ~
I Spill Occurs AN
~N ~
\\ \\
\\\ Emergency Re\spogse
a
Keep Container Sealed Spill (Contain & Clean) Exposure (First Aid)

Generate Waste

Disposal

Collect Waste

;

Label & Store Securely

;

Arrange Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fmoc-Ser(HPO3Bzl)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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